Cas no 791059-27-3 (Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-)
791059-27-3 structure
Product Name:Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
CAS No:791059-27-3
MF:C19H16N2O6
MW:368.340145111084
CID:533375
PubChem ID:71402934
Update Time:2025-04-19
Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
- 3,5-bis(4-amino-3-hydroxyphenoxy)benzoic acid
- DTXSID00823877
- 791059-27-3
-
- Inchi: 1S/C19H16N2O6/c20-15-3-1-11(8-17(15)22)26-13-5-10(19(24)25)6-14(7-13)27-12-2-4-16(21)18(23)9-12/h1-9,22-23H,20-21H2,(H,24,25)
- InChI Key: WATQXRZUVAGRAV-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)O)N)C1C=C(C(=O)O)C=C(C=1)OC1C=CC(=C(C=1)O)N
Computed Properties
- Exact Mass: 368.10083623g/mol
- Monoisotopic Mass: 368.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 148Ų
Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
791059-27-3 (Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-) Related Products
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